2-Chloro-N-[[4-methyl-1-(1-pentan-3-ylpyrazole-3-carbonyl)piperidin-3-yl]methyl]acetamide

• IUPAC Name: 2-chloro-N-[[4-methyl-1-(1-pentan-3-ylpyrazole-3-carbonyl)piperidin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H29ClN4O2/c1-4-15(5-2)23-9-7-16(21-23)18(25)22-8-6-13(3)14(12-22)11-20-17(24)10-19/h7,9,13-15H,4-6,8,10-12H2,1-3H3,(H,20,24)
• InChI Key: ASYWIMPTZIUQGE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C=CC(=N1)C(=O)N2CCC(C(C2)CNC(=O)CCl)C
• Molecular Formula: C18H29ClN4O2
• Molecular Weight: 368.9 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This often involves multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and studying the products formed.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can provide information about how the compound behaves under different conditions.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve studying its interactions with biological molecules, its effects on cells or organisms, and any therapeutic effects it may have.

Safety and Hazards

Safety and hazard analysis involves studying the potential risks associated with the compound. This can include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential uses. This could include developing new synthesis methods, studying new reactions, or investigating potential applications in areas such as medicine or materials science.